2-Undecen-1-al - 10,10,11,11,11-d5
Description
2-Undecen-1-al (CAS 2463-77-6) is an α,β-unsaturated aldehyde with the molecular formula C₁₁H₂₀O, characterized by a double bond at position 2 and an aldehyde group at position 1. The deuterated analog, 2-Undecen-1-al - 10,10,11,11,11-d5, incorporates five deuterium atoms at carbons 10 and 11, resulting in a molecular formula of C₁₁H₁₅D₅O and a molecular weight of 173.28 g/mol (vs. 168.28 g/mol for the non-deuterated form) . This isotopic labeling enhances its utility in mass spectrometry (as an internal standard) and nuclear magnetic resonance (NMR) studies due to distinct spectral signatures .
Properties
Molecular Formula |
C11H15D5O |
|---|---|
Molecular Weight |
173.307 |
Purity |
95% min. |
Synonyms |
2-Undecen-1-al-10,10,11,11,11-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
10-Undecenal (Undec-10-enal, CAS 112-45-8)
- Structure : A positional isomer of 2-Undecen-1-al, with the double bond at position 10 and the aldehyde at position 1. Molecular formula: C₁₁H₂₀O .
- the conjugated system in 2-Undecen-1-al) likely reduces reactivity and alters volatility .
- Applications : Widely used in perfumery (FEMA 3095) and flavoring due to its "fresh, citrus-like" odor, contrasting with 2-Undecen-1-al’s "sharp, aldehydic" profile .
Undecan-1-al (n-Undecylaldehyde, CAS 112-45-8)
2-Dodecenal (CAS 4826-62-4)
2-Ethylidene-10-undecenal (CAS 72894-14-5)
- Structure : Features an ethylidene group (-CH₂CH₂-) at position 2 and a double bond at position 10. Molecular formula: C₁₃H₂₂O .
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